![molecular formula C18H13ClN6S B214843 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-cyclopropyl-4-(2-thienyl)pyrimidine](/img/structure/B214843.png)
5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-cyclopropyl-4-(2-thienyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-cyclopropyl-4-(2-thienyl)pyrimidine, also known as CP-690,550, is a chemical compound that belongs to the class of Janus kinase inhibitors. It was initially developed by Pfizer for the treatment of autoimmune diseases, including rheumatoid arthritis and psoriasis.
Mechanism of Action
5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-cyclopropyl-4-(2-thienyl)pyrimidine is a selective inhibitor of Janus kinases, which are a family of intracellular tyrosine kinases that play a crucial role in cytokine signaling. By inhibiting Janus kinases, this compound prevents the activation of downstream signaling pathways, leading to the suppression of cytokine-mediated inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to effectively reduce inflammation and disease activity in various animal models of autoimmune diseases. In clinical trials, it has been demonstrated to be effective in reducing the symptoms and progression of rheumatoid arthritis and psoriasis. This compound has also been shown to have anti-cancer properties, as it can induce apoptosis and inhibit tumor growth in various cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the advantages of 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-cyclopropyl-4-(2-thienyl)pyrimidine as a tool compound is its high selectivity for Janus kinases, which allows for the specific inhibition of cytokine signaling pathways. However, its potency and selectivity may also pose a challenge in interpreting the results of experiments, as off-target effects may not be easily detectable. In addition, the use of this compound in animal models may be limited by its poor solubility and bioavailability.
Future Directions
Future research on 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-cyclopropyl-4-(2-thienyl)pyrimidine may focus on the development of more potent and selective Janus kinase inhibitors. In addition, the use of this compound in combination with other drugs may be explored to enhance its therapeutic efficacy. Further studies may also investigate the role of Janus kinases in other cellular processes, such as cell differentiation and proliferation.
Synthesis Methods
The synthesis of 5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-cyclopropyl-4-(2-thienyl)pyrimidine involves the reaction of 4-chlorophenylhydrazine with ethyl 2-cyclopropyl-4-(2-thienyl)-1,6-dihydropyrimidine-5-carboxylate in the presence of sodium methoxide. The resulting compound is then treated with tetraethylammonium azide to form the tetrazole ring, which is the key pharmacophore of the molecule. The final product is obtained after purification by column chromatography.
Scientific Research Applications
5-[1-(4-chlorophenyl)-1H-tetraazol-5-yl]-2-cyclopropyl-4-(2-thienyl)pyrimidine has been extensively studied for its potential therapeutic applications in various autoimmune diseases, including rheumatoid arthritis, psoriasis, multiple sclerosis, and inflammatory bowel disease. It has also been investigated for its anti-cancer properties. In addition, this compound has been used as a tool compound to study the role of Janus kinases in various cellular processes.
properties
Molecular Formula |
C18H13ClN6S |
---|---|
Molecular Weight |
380.9 g/mol |
IUPAC Name |
5-[1-(4-chlorophenyl)tetrazol-5-yl]-2-cyclopropyl-4-thiophen-2-ylpyrimidine |
InChI |
InChI=1S/C18H13ClN6S/c19-12-5-7-13(8-6-12)25-18(22-23-24-25)14-10-20-17(11-3-4-11)21-16(14)15-2-1-9-26-15/h1-2,5-11H,3-4H2 |
InChI Key |
ZXQMIWQAUJIYQB-UHFFFAOYSA-N |
SMILES |
C1CC1C2=NC=C(C(=N2)C3=CC=CS3)C4=NN=NN4C5=CC=C(C=C5)Cl |
Canonical SMILES |
C1CC1C2=NC=C(C(=N2)C3=CC=CS3)C4=NN=NN4C5=CC=C(C=C5)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.